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Compound of Interest

Compound Name: 2,3-Dichlorooctafluorobutane

Cat. No.: B1209046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,3-Dichlorooctafluorobutane,

a key intermediate in the synthesis of specialty fluorochemicals. This document details its

synthesis, primary applications, and relevant safety and handling protocols.

Introduction
2,3-Dichlorooctafluorobutane is a chlorinated fluorocarbon that serves as a crucial precursor

in the production of valuable fluorinated monomers. Its primary utility lies in its role as a stable,

transportable source for perfluoro-2-butene, a key building block in the synthesis of

fluoropolymers and other specialty chemicals. The controlled dehalogenation of 2,3-
Dichlorooctafluorobutane provides a reliable route to this important monomer.

Physicochemical and Safety Data
While a comprehensive Material Safety Data Sheet (MSDS) for 2,3-Dichlorooctafluorobutane
is not readily available in public databases, the following table summarizes its known properties

and provides analogous data for structurally related compounds to guide handling and safety

procedures.
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Property Value / Information Source / Analogy

Chemical Formula C₄Cl₂F₈ -

Molecular Weight 270.93 g/mol -

CAS Number 355-20-4 [1]

Appearance
Likely a colorless liquid or gas

at room temperature

Analogy to similar

fluorocarbons[2][3][4]

Boiling Point
Not specified. Likely similar to

related C4 fluorocarbons.
Analogy

Density Not specified. Analogy

Solubility

Expected to be insoluble in

water and soluble in organic

solvents.

Analogy to

dichlorodifluoromethane[4]

Hazards

As a chlorinated fluorocarbon,

it may have ozone-depleting

potential and should be

handled with care to avoid

release into the atmosphere.

Thermal decomposition may

produce toxic fumes such as

hydrogen chloride and

hydrogen fluoride.

General knowledge of

fluorocarbons[3][4]

Handling Precautions

Use in a well-ventilated area,

wear appropriate personal

protective equipment (gloves,

safety glasses). Avoid contact

with strong reducing agents.

General laboratory safety

Key Applications in Specialty Chemical
Manufacturing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.chemfish.com/product/9830.html
https://pubchem.ncbi.nlm.nih.gov/compound/CFC-114
https://pubchem.ncbi.nlm.nih.gov/compound/Cfc-113
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorodifluoromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorodifluoromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Cfc-113
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorodifluoromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The principal application of 2,3-Dichlorooctafluorobutane in specialty chemical manufacturing

is its function as a precursor to perfluoro-2-butene.

Synthesis of Perfluoro-2-butene via Dehalogenation
Perfluoro-2-butene is a valuable fluorinated alkene used as a monomer in the synthesis of

specialty fluoropolymers and as a building block in organic synthesis. The dehalogenation of

2,3-Dichlorooctafluorobutane provides a direct and efficient route to this monomer. The

reaction typically involves the removal of the two chlorine atoms using a reducing agent, such

as zinc.

2,3-Dichlorooctafluorobutane Perfluoro-2-butene  Dehalogenation (e.g., with Zinc)
Fluoropolymers  Polymerization

Specialty Chemicals

  Organic Synthesis

Click to download full resolution via product page

Dehalogenation of 2,3-Dichlorooctafluorobutane.

Potential Applications of Perfluoro-2-butene
The perfluoro-2-butene generated from 2,3-Dichlorooctafluorobutane has several

downstream applications relevant to researchers and drug development professionals:

Fluoropolymer Synthesis: Perfluoro-2-butene can be polymerized or copolymerized to create

fluoropolymers with unique properties, such as high thermal stability, chemical resistance,

and low surface energy. These polymers find applications in advanced materials, coatings,

and seals.

Building Block in Organic Synthesis: The double bond in perfluoro-2-butene is reactive and

can participate in various organic reactions, such as cycloadditions, making it a useful

building block for the synthesis of complex fluorinated molecules.[5] The introduction of

fluorinated moieties can significantly alter the biological activity and pharmacokinetic

properties of drug candidates.[6][7]
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Experimental Protocols
The following protocols are based on methodologies described in the scientific and patent

literature for the synthesis of 2,3-Dichlorooctafluorobutane.

Synthesis of 2,3-Dichlorooctafluorobutane via Liquid-
Phase Photochlorination
This protocol describes the synthesis of 2,3-Dichlorooctafluorobutane from perfluoro-2-

butene.
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Reaction Setup

Reaction

Work-up and Purification

Charge reactor with perfluoro-2-butene

Initiate UV irradiation

Continuously introduce chlorine gas

Control temperature and pressure

Alkali wash

After reaction completion

Drying

Rectification (Distillation)

2,3-Dichlorooctafluorobutane (Product)

Click to download full resolution via product page

Workflow for the synthesis of 2,3-Dichlorooctafluorobutane.
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Materials:

Perfluoro-2-butene

Chlorine gas

Enamel reaction tower with a light source irradiation port

UV light source (e.g., 2kW, 315nm or 3kW, 250nm)

Alkali solution for washing (e.g., sodium hydroxide solution)

Drying agent (e.g., anhydrous calcium chloride)

Rectification column

Procedure:

Charge the enamel reaction tower with a known quantity of perfluoro-2-butene.

Initiate irradiation with the UV light source.

Continuously introduce chlorine gas into the reactor.

Maintain the reaction temperature and pressure at the desired setpoints (see table below for

examples).

After the reaction is complete (as determined by monitoring the consumption of starting

material), stop the flow of chlorine and turn off the UV lamp.

Transfer the crude product to a separate vessel for work-up.

Wash the crude product with an alkali solution to neutralize any acidic byproducts.

Separate the organic layer and dry it over a suitable drying agent.

Purify the product by rectification (distillation) to obtain pure 2,3-Dichlorooctafluorobutane.

Example Reaction Conditions and Yields:
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Parameter Example 1 Example 2

Starting Material 2000 mol perfluoro-2-butene 2000 mol perfluoro-2-butene

Chlorine Gas 3000 mol 4000 mol

UV Light Source 2 kW, 315 nm 3 kW, 250 nm

Temperature 0 °C 10 °C

Pressure 60 kPa 100 kPa

Product Yield 99.8% (1996 mol) 98.7% (1974 mol)

Conclusion
2,3-Dichlorooctafluorobutane is a specialty chemical whose primary value lies in its role as a

stable and convenient precursor to perfluoro-2-butene. While direct applications in areas such

as drug development are not widely documented, its utility in providing access to a key

fluorinated monomer makes it an important compound in the broader field of fluorochemistry.

The protocols provided herein offer a basis for the synthesis of this intermediate, enabling

further research into the applications of its derivatives. As with all halogenated compounds,

appropriate safety precautions should be taken during handling and use to minimize

environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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